Cas no 1227576-57-9 (4-Hydroxy-3-nitropyridine-5-acetonitrile)

• Product Name: 4-Hydroxy-3-nitropyridine-5-acetonitrile
• CAS No: 1227576-57-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4801063
• Update Time: 2025-05-21

4-Hydroxy-3-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitropyridine-5-acetonitrile

• Inchi： 1S/C7H5N3O3/c8-2-1-5-3-9-4-6(7(5)11)10(12)13/h3-4H,1H2,(H,9,11)
• InChI Key： UPJIUABBDHQZFM-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC=C1CC#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 366
• XLogP3: -0.2
• Topological Polar Surface Area: 98.7

Additional information on 4-Hydroxy-3-nitropyridine-5-acetonitrile

4-Hydroxy-3-Nitropyridine-5-Acetonitrile: A Comprehensive Overview

4-Hydroxy-3-nitropyridine-5-acetonitrile, also known by its CAS registry number 1227576-57-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with hydroxyl, nitro, and acetonitrile substituents. The presence of these functional groups imparts a wide range of chemical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 4-hydroxy-3-nitropyridine-5-acetonitrile consists of a pyridine ring with hydroxyl (-OH) at the 4-position, a nitro (-NO₂) group at the 3-position, and an acetonitrile (-C≡N) group at the 5-position. This arrangement creates a highly functionalized molecule with potential for participation in various chemical reactions. The hydroxyl group introduces hydrogen bonding capabilities, while the nitro group contributes to electron-withdrawing effects, enhancing the compound's reactivity in certain contexts. The acetonitrile group further adds to the molecule's versatility by providing nitrile functionalities.

Recent studies have highlighted the importance of 4-hydroxy-3-nitropyridine-5-acetonitrile in drug discovery efforts. Its structural features make it an ideal candidate for exploring potential pharmacological activities, particularly in the context of anti-inflammatory and anti-cancer therapies. Researchers have reported that this compound exhibits significant anti-proliferative effects on various cancer cell lines, suggesting its potential as a lead compound for developing novel anti-cancer agents.

In addition to its biological applications, 4-hydroxy-3-nitropyridine-5-acetonitrile has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. For instance, recent work has demonstrated that this compound can act as a ligand in the synthesis of metal-organic frameworks (MOFs), which are promising materials for gas storage and separation.

The synthesis of 4-hydroxy-3-nitropyridine-5-acetonitrile typically involves multi-step organic reactions, often starting from pyridine derivatives. One common approach involves nitration followed by hydroxylation and acetylation steps to introduce the desired substituents onto the pyridine ring. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

The physical properties of 4-hydroxy-3-nitropyridine-5-acetonitrile, such as its melting point and solubility, are critical factors influencing its applications. Studies have shown that this compound has a relatively high melting point due to strong intermolecular hydrogen bonding between the hydroxyl groups. Its solubility in polar solvents makes it suitable for various solution-based reactions and analyses.

In terms of spectroscopic characterization, 4-hydroxy-3-nitropyridine-5-acetonitrile exhibits distinct UV-vis absorption bands due to the conjugation within the pyridine ring and the electron-withdrawing effects of the substituents. These spectral features are valuable for identifying and quantifying the compound in complex mixtures.

The environmental impact of 4-hydroxy-3-nitropyridine-5-acetonitrile is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to assess its safety for industrial use and disposal. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments.

In conclusion, 4-hydroxy-3-nitropyridine-5-acetonitrile, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span drug discovery, materials science, and environmental chemistry, making it a compound of significant interest for both academic and industrial pursuits.